Cas no 1168139-41-0 ((1R)-1-(3-fluorophenyl)propan-1-amine;hydrochloride)

(1R)-1-(3-fluorophenyl)propan-1-amine;hydrochloride structure
1168139-41-0 structure
Product Name:(1R)-1-(3-fluorophenyl)propan-1-amine;hydrochloride
CAS No:1168139-41-0
MF:C9H13ClFN
MW:189.657624959946
MDL:MFCD12757045
CID:836528
Update Time:2025-04-19

(1R)-1-(3-fluorophenyl)propan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(3-Fluorophenyl)propan-1-amine hydrochloride
    • Benzenemethanamine, α-ethyl-3-fluoro-, hydrochloride (1:1), (αR)-
    • (1R)-1-(3-fluorophenyl)propan-1-amine,hydrochloride
    • (R)-1-(3-FLUOROPHENYL)PROPAN-1-AMINE-HCl
    • (1R)-1-(3-fluorophenyl)propan-1-amine hydrochloride
    • (R)-1-(3-FLUOROPHENYL)PROPAN-1-AMINE HCl
    • AMOT0486
    • ST2402562
    • AX8209444
    • AB0000430
    • X9176
    • (1R)-1-(3-Fluorophenyl)propan-1-amine--hydrogen chloride (1/1)
    • Benzenemethanamine, alpha-ethyl-3-fluoro-, hydrochl
    • (1R)-1-(3-fluorophenyl)propan-1-amine;hydrochloride
    • MDL: MFCD12757045
    • Inchi: 1S/C9H12FN.ClH/c1-2-9(11)7-4-3-5-8(10)6-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1
    • InChI Key: ODZRCWFYKMOLKD-SBSPUUFOSA-N
    • SMILES: Cl.FC1=CC=CC(=C1)[C@@H](CC)N

Computed Properties

  • Exact Mass: 189.07200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Topological Polar Surface Area: 26

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.73780

(1R)-1-(3-fluorophenyl)propan-1-amine;hydrochloride Pricemore >>

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